Cas no 911132-57-5 (Methyl 3-AMinobenzoate--d4)

• Product Name: Methyl 3-AMinobenzoate--d4
• CAS No: 911132-57-5
• MF: C₈H₉NO₂
• MW: 155.19g/mol
• CID: 1060458
• Update Time: 2024-10-26

Methyl 3-AMinobenzoate--d4 Chemical and Physical Properties

Names and Identifiers

• 3-Aminobenzoic-d4 Acid Methyl Ester
• Methyl 3-AMinobenzoate--d4
• CID 101404916

• Inchi： 1S/C8H9NO2/c1-11-8(10)6-3-2-4-7(9)5-6/h2-5H,9H2,1H3/i2D,3D,4D,5D
• InChI Key： VZDNXXPBYLGWOS-QFFDRWTDSA-N
• SMILES： O(C)C(C1C([2H])=C([2H])C([2H])=C(C=1[2H])N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 147
• XLogP3: 1.5
• Topological Polar Surface Area: 52.3